Cas no 2168061-38-7 (6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
- 2168061-38-7
- SCHEMBL13540000
- EN300-1452195
-
- Inchi: 1S/C8H13N3OS/c1-4(2)3-5-6(9)10-8(13)11-7(5)12/h4H,3H2,1-2H3,(H4,9,10,11,12,13)
- InChI Key: AMGKFDSUMGEZCZ-UHFFFAOYSA-N
- SMILES: S=C1NC(C(=C(N)N1)CC(C)C)=O
Computed Properties
- Exact Mass: 199.07793322g/mol
- Monoisotopic Mass: 199.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 99.2Ų
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452195-1.0g |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1452195-50mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 50mg |
$1513.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-100mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 100mg |
$1585.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-250mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 250mg |
$1657.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-500mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 500mg |
$1728.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-1000mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 1000mg |
$1801.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-2500mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 2500mg |
$3530.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-5000mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 5000mg |
$5221.0 | 2023-09-29 | ||
| Enamine | EN300-1452195-10000mg |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one |
2168061-38-7 | 10000mg |
$7742.0 | 2023-09-29 |
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
Introduction to 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2168061-38-7)
6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2168061-38-7, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications. The presence of multiple functional groups, including an amino group, a sulfanyl group, and a methyl-substituted isopropyl group, contributes to its complex reactivity and makes it a promising candidate for further investigation in drug discovery.
The molecular structure of 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one features a six-membered ring system with nitrogen atoms at two positions, which is typical for pyrimidine derivatives. This arrangement allows for interactions with biological targets such as enzymes and receptors, making it a versatile scaffold for medicinal chemistry. The sulfanyl group at the 2-position introduces polarity to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with hydrophilic biological targets. Additionally, the 6-amino group provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.
In recent years, there has been growing interest in developing novel pyrimidine-based compounds for their potential therapeutic effects. Pyrimidine derivatives have been extensively studied for their applications in antiviral, anticancer, and anti-inflammatory treatments. The specific substitution pattern in 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one makes it an interesting subject for pharmacological investigation. Researchers have hypothesized that the combination of the amino and sulfanyl groups could enhance binding affinity to specific enzymes or receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one suggest that it may interact with biological targets in multiple ways, providing opportunities for designing molecules with enhanced efficacy and reduced side effects. For instance, the sulfanyl group could form hydrogen bonds or participate in hydrophobic interactions with protein targets, while the amino group could be modified to improve pharmacokinetic properties.
Recent studies have begun to explore the biological activity of 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one and its derivatives. Preliminary experiments have shown promising results in vitro, indicating potential effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to modulate enzyme activity could make it a valuable tool for developing new therapeutic strategies.
The synthesis of 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules efficiently. Modern techniques such as multi-step organic synthesis and catalytic methods have been employed to construct the pyrimidine core and introduce the various substituents. These synthetic approaches not only allow for the preparation of the parent compound but also enable the generation of a library of analogs for high-throughput screening.
The potential applications of 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one extend beyond traditional pharmaceutical uses. Researchers are also exploring its potential in agricultural chemistry and material science. For example, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in plants and pests. Additionally, its structural properties might make it useful in designing new materials with specific chemical or physical characteristics.
As research continues to uncover new applications for 6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, it is clear that this compound represents a significant opportunity for innovation in multiple scientific fields. The combination of its unique structural features and promising biological activity makes it a compelling candidate for further study. Future research will likely focus on optimizing its chemical properties and exploring new synthetic routes to access related compounds. By doing so, scientists hope to unlock new therapeutic possibilities and expand the utility of this fascinating molecule.
2168061-38-7 (6-amino-5-(2-methylpropyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)